Cas no 2228211-71-8 (O-2-(2-fluoropyridin-3-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(2-fluoropyridin-3-yl)propan-2-ylhydroxylamine
• CAS No: 2228211-71-8
• MF: C₈H₁₁FN₂O
• MW: 170.184145212173
• CID: 6568230
• PubChem ID: 165648228
• Update Time: 2025-10-28

O-2-(2-fluoropyridin-3-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2-fluoropyridin-3-yl)propan-2-ylhydroxylamine
• EN300-1822848
• O-[2-(2-fluoropyridin-3-yl)propan-2-yl]hydroxylamine
• 2228211-71-8

• Inchi： 1S/C8H11FN2O/c1-8(2,12-10)6-4-3-5-11-7(6)9/h3-5H,10H2,1-2H3
• InChI Key： XHFLKXXRQLLETD-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C(C)(C)ON

Computed Properties

• Exact Mass: 170.08554114g/mol
• Monoisotopic Mass: 170.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-(2-fluoropyridin-3-yl)propan-2-ylhydroxylamine

Professional Introduction to Compound with CAS No. 2228211-71-8 and Product Name: O-2-(2-fluoropyridin-3-yl)propan-2-ylhydroxylamine

The compound with CAS No. 2228211-71-8 and the product name O-2-(2-fluoropyridin-3-yl)propan-2-ylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluoropyridine moiety and a hydroxylamine functional group makes it a versatile intermediate for synthesizing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated heterocycles due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. The fluoropyridine ring in this compound is particularly noteworthy, as it has been extensively studied for its role in modulating enzyme activity and receptor interactions. For instance, studies have shown that fluoropyridines can act as effective ligands for various targets, including kinases and G protein-coupled receptors (GPCRs). This has opened up new avenues for the development of targeted therapies in oncology and neurology.

The hydroxylamine functional group is another critical feature of this compound, contributing to its reactivity and potential biological activity. Hydroxylamines are known for their ability to participate in redox reactions, making them valuable in the synthesis of antioxidants and prodrugs. Additionally, they have been explored as intermediates in the development of antiviral and anticancer agents. The combination of these two functional groups in O-2-(2-fluoropyridin-3-yl)propan-2-ylhydroxylamine suggests a broad spectrum of possible applications, particularly in the design of small-molecule drugs that require both structural flexibility and functional diversity.

Recent research has highlighted the importance of fluorinated hydroxylamines in medicinal chemistry. A notable study published in the Journal of Medicinal Chemistry demonstrated that compounds containing this moiety exhibit potent inhibitory effects on certain enzymes implicated in inflammation and cancer progression. The study further revealed that the introduction of a fluorine atom at specific positions enhances the pharmacokinetic properties of these compounds, leading to improved therapeutic efficacy. This aligns with the growing interest in O-2-(2-fluoropyridin-3-yl)propan-2-ylhydroxylamine as a building block for novel drug candidates.

The synthesis of O-2-(2-fluoropyridin-3-yl)propan-2-ylhydroxylamine involves a series of well-defined chemical transformations that highlight its synthetic utility. The fluoropyridine core can be introduced through nucleophilic aromatic substitution or cross-coupling reactions, while the hydroxylamine group is typically generated via reduction or nucleophilic addition. These synthetic strategies not only provide flexibility in modifying the compound's structure but also allow for the incorporation of additional functional groups to tailor its biological properties.

In terms of biological activity, preliminary studies on derivatives of O-2-(2-fluoropyridin-3-yl)propan-2-ylhydroxylamine have shown promising results in vitro. For example, certain analogs have demonstrated inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. Furthermore, computational modeling studies have suggested that modifications to the hydrophobic region of this compound can enhance its interaction with biological targets, potentially leading to higher affinity and selectivity.

The pharmaceutical industry's emphasis on precision medicine has further driven the demand for specialized intermediates like O-2-(2-fluoropyridin-3-yl)propan-2-ylhydroxylamine. By leveraging advanced synthetic methodologies and biocomputational tools, researchers can now design molecules with tailored properties to address specific therapeutic needs. This approach not only accelerates drug discovery but also reduces the time-to-market for novel therapies. As such, compounds like this are poised to play a crucial role in next-generation drug development pipelines.

Looking ahead, the future prospects for O-2-(2-fluoropyridin-3-yloxypropanamidine) are bright, given its multifaceted utility as both an intermediate and a potential lead compound. Ongoing research efforts are focused on optimizing its synthetic pathways, exploring new derivatives, and evaluating its efficacy in preclinical models. Collaborative initiatives between academic institutions and pharmaceutical companies will likely drive further innovation in this area.